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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of jasmine

lactone and its deuterated analog, jasmine lactone-d2. It delves into the biosynthetic pathway

of the parent compound and explores its burgeoning applications in the field of drug delivery,

supported by detailed data presentation and visualizations to facilitate understanding and

further research.

Core Molecular Data
The foundational quantitative data for jasmine lactone and its deuterated form are summarized

below. The molecular weight of jasmine lactone-d2 has been calculated based on the

substitution of two hydrogen atoms with deuterium.

Compound Molecular Formula
Molar Mass ( g/mol
)

Exact Mass (Da)

Jasmine Lactone C₁₀H₁₆O₂ 168.23[1][2][3][4][5] 168.1150

Jasmine Lactone-d2 C₁₀H₁₄D₂O₂ 170.24 170.1275
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Note: The molecular weight of jasmine lactone-d2 is calculated by subtracting the mass of two

protium atoms (atomic weight ≈ 1.008 u) and adding the mass of two deuterium atoms (atomic

weight ≈ 2.014 u) to the molecular weight of jasmine lactone.

Biosynthesis of Jasmine Lactone
Jasmine lactone is a naturally occurring aroma compound found in various plants, including

jasmine, tea, and peach. Its biosynthesis is a complex process initiated from unsaturated fatty

acids, primarily linoleic acid and α-linolenic acid, through the lipoxygenase (LOX) pathway. This

pathway is often activated in response to various stresses, such as mechanical damage or low

temperatures.

The key steps involve the enzymatic conversion of these fatty acids into hydroperoxy fatty

acids, which then undergo further transformations to yield jasmine lactone. The enzyme

lipoxygenase, particularly CsLOX1 in tea plants, plays a crucial role in this process.
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Biosynthesis of Jasmine Lactone

Stress Induction Precursors

Lipoxygenase (LOX) Pathway

Mechanical Damage

Lipoxygenase (e.g., CsLOX1)

Low Temperature Linoleic Acid α-Linolenic Acid

Hydroperoxy Fatty Acids

Further Enzymatic Steps

Jasmine Lactone

Click to download full resolution via product page

Biosynthesis of Jasmine Lactone via the LOX Pathway.

Experimental Protocols: A Generalized Workflow for
Polymer Synthesis
While detailed, step-by-step experimental protocols for the synthesis of jasmine lactone-d2
are not readily available in the public domain, the synthesis of functional polymers from jasmine

lactone has been described. These polymers show promise for applications in drug delivery. A
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generalized workflow for the synthesis of a functionalized poly(jasmine lactone) block

copolymer is outlined below. This process typically involves ring-opening polymerization

followed by a functionalization step, such as thiol-ene click chemistry.

Generalized Workflow for Functional Poly(Jasmine Lactone) Synthesis
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Generalized workflow for poly(jasmine lactone) synthesis.

Applications in Drug Development
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Recent research has highlighted the potential of jasmine lactone in the pharmaceutical industry,

particularly in drug delivery systems. Poly(jasmine lactone), a polymer synthesized from the

monomer, has demonstrated the ability to enhance the solubility of poorly soluble drugs. This is

a critical challenge in drug formulation, as many therapeutic agents exhibit low bioavailability

due to their hydrophobic nature.

The polymer can form micelles that encapsulate hydrophobic drugs, thereby improving their

solubility in aqueous environments. Furthermore, the structure of poly(jasmine lactone) allows

for the attachment of stimuli-sensitive linkers, enabling the development of targeted drug

delivery systems. These systems are designed to release their therapeutic payload at specific

sites within the body, which can increase efficacy and reduce off-target side effects. The

functionalization of the polymer backbone with groups such as carboxyl, amine, or hydroxyl

moieties further enhances its utility for conjugating drugs and targeting ligands.

While the direct application of jasmine lactone-d2 in these systems has not been extensively

reported, its use as a stable isotope-labeled internal standard in pharmacokinetic studies of

jasmine lactone-based drug delivery systems is a foreseeable and valuable application.

Deuteration can provide a distinct mass spectrometric signature, allowing for precise

quantification in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lactone-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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